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Compound of Interest

Compound Name: GSK1362

Cat. No.: B15602327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK1362 is a potent and specific antagonist of the nuclear receptor subfamily 1 group D

member 1 (NR1D1, also known as Rev-erbα). As a key regulator of circadian rhythm,

metabolism, and inflammation, NR1D1 is a promising therapeutic target. GSK1362 offers a

valuable tool for investigating the physiological and pathological roles of NR1D1. This

document provides detailed protocols for the preparation of GSK1362 stock solutions for use in

cell culture experiments, ensuring accurate and reproducible results.

Chemical and Physical Properties of GSK1362
A comprehensive understanding of the physicochemical properties of GSK1362 is essential for

the accurate preparation of stock solutions.

Property Value Source

Molecular Weight 396.88 g/mol N/A

Appearance Solid powder N/A

Purity >98% N/A

Solubility of GSK1362
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The solubility of GSK1362 in common laboratory solvents has not been quantitatively reported

in publicly available literature. Based on the chemical structure and common practices for

similar small molecules, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions. It is advisable to perform a small-scale solubility test to

determine the maximum concentration achievable in your specific batch of DMSO. GSK1362 is

expected to be poorly soluble in aqueous solutions.

Recommended Solvents for Cell Culture
Applications
The choice of solvent is critical to avoid cytotoxicity and interference with experimental results.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15602327?utm_src=pdf-body
https://www.benchchem.com/product/b15602327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent

Recommended
Starting
Concentration for
Stock Solution

Maximum
Recommended
Final
Concentration in
Culture Medium

Notes

DMSO (Dimethyl

Sulfoxide)
10 mM ≤ 0.5% (v/v)

DMSO is a highly

effective solvent for

many organic

compounds. However,

it can exhibit

cytotoxicity at higher

concentrations. It is

crucial to keep the

final concentration in

the cell culture

medium as low as

possible.

Ethanol
To be determined

empirically
≤ 0.5% (v/v)

While a potential

alternative, the

solubility of GSK1362

in ethanol is not well-

documented. A pilot

solubility test is

required.

Experimental Protocols
Preparation of a 10 mM GSK1362 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK1362 in DMSO.

Materials:

GSK1362 powder
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Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing GSK1362:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh a small amount of GSK1362 powder (e.g., 1 mg) into the tube. Record the

exact weight.

Calculating the Required Volume of DMSO:

Use the following formula to calculate the volume of DMSO needed to achieve a 10 mM

concentration: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration

(mol/L))

For example, to prepare a 10 mM stock from 1 mg of GSK1362:

Mass = 0.001 g

Molecular Weight = 396.88 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (396.88 g/mol * 0.010 mol/L) = 0.0002519 L = 251.9 µL

Dissolving GSK1362:
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Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the

GSK1362 powder.

Vortex the tube gently until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles. If necessary, gentle warming (e.g., in

a 37°C water bath) may aid dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for short-term

use (days to weeks). Protect from light.

Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution into cell culture

medium to the desired final concentration for your experiment.

Procedure:

Determine the Final Concentration: Decide on the final concentration of GSK1362 required

for your cell culture experiment (e.g., 1 µM, 10 µM).

Calculate the Dilution Factor:

Dilution Factor = Stock Concentration / Final Concentration

For example, to prepare a 10 µM working solution from a 10 mM stock:

Dilution Factor = 10,000 µM / 10 µM = 1000

Prepare the Working Solution:

Serially dilute the stock solution in sterile cell culture medium to achieve the final desired

concentration.
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For a 1:1000 dilution, you could add 1 µL of the 10 mM stock solution to 999 µL of cell

culture medium.

Important: Always add the small volume of the stock solution to the larger volume of the

medium and mix thoroughly.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

GSK1362) to the cell culture medium at the same final concentration as in the experimental

conditions. This is crucial to account for any effects of the solvent on the cells.

Signaling Pathway and Experimental Workflow
NR1D1 Signaling Pathway
GSK1362 acts as an antagonist to NR1D1. NR1D1 is a transcriptional repressor that plays a

crucial role in regulating gene expression. It typically binds to ROR/REV-ERB response

elements (ROREs) in the promoter regions of target genes. Upon binding, NR1D1 recruits a

corepressor complex, which includes the Nuclear Receptor Corepressor (NCoR) and Histone

Deacetylase 3 (HDAC3). This complex leads to histone deacetylation and chromatin

condensation, resulting in the repression of gene transcription. By antagonizing NR1D1,

GSK1362 prevents this repression, leading to the expression of NR1D1 target genes.
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Caption: NR1D1 signaling pathway and the antagonistic action of GSK1362.

Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15602327?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the key steps for preparing a GSK1362 stock solution.

Workflow for GSK1362 Stock Solution Preparation
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Caption: Experimental workflow for preparing and using GSK1362 solutions.

To cite this document: BenchChem. [Application Notes and Protocols for Preparing
GSK1362 Stock Solutions in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602327#preparing-gsk1362-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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